![molecular formula C13H18N6O2S B3813080 1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol](/img/structure/B3813080.png)
1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol
Overview
Description
1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems.
Mechanism of Action
The mechanism of action of 1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol involves the inhibition of nitric oxide synthase. This compound binds to the heme group of the enzyme, which is required for the production of nitric oxide. By inhibiting the activity of nitric oxide synthase, this compound reduces the production of nitric oxide, which can have various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some of the effects that have been observed include the reduction of inflammation, the improvement of cognitive function, and the relaxation of smooth muscle tissue. These effects are thought to be due to the inhibition of nitric oxide synthase by this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol in lab experiments is its ability to selectively inhibit nitric oxide synthase. This compound can be used to study the physiological effects of nitric oxide in various biological systems. However, one of the limitations of using this compound is its potential toxicity. High concentrations of this compound can be toxic to cells and tissues, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of 1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol. One direction is the development of new treatments for neurological disorders based on the inhibition of nitric oxide synthase. Another direction is the study of the physiological effects of nitric oxide in various biological systems. Additionally, the potential toxicity of this compound can be further studied to determine its safe use in lab experiments. Finally, the synthesis method of this compound can be optimized to improve its yield and purity.
Scientific Research Applications
1-[6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-3-piperidinol has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have an inhibitory effect on the activity of nitric oxide synthase, which is an enzyme involved in the production of nitric oxide. Nitric oxide is a signaling molecule that plays a crucial role in the regulation of various physiological processes, including neurotransmission, vasodilation, and immune response. The inhibition of nitric oxide synthase by this compound can potentially lead to the development of new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
1-(6-thiomorpholin-4-yl-[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl)piperidin-3-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N6O2S/c20-9-2-1-3-19(8-9)13-12(18-4-6-22-7-5-18)14-10-11(15-13)17-21-16-10/h9,20H,1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPQIIEUOTILAEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=NON=C3N=C2N4CCSCC4)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N6O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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